Cas no 20942-22-7 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-oxobutyl)-1-phenyl-)

• Product name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-oxobutyl)-1-phenyl-
• CAS No: 20942-22-7
• MF: C₁₄H₁₄N₂O₄
• MW: 274.27196
• CID: 285538
• PubChem ID: 210096

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-oxobutyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(3-oxobutyl)-1-phenyl-
• 5-(3-Oxobutyl)-1-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• Barbituric acid, 5-(3-oxobutyl)-1-phenyl-
• AKOS030255151
• 20942-22-7
• 6-Hydroxy-5-(3-oxobutyl)-3-phenylpyrimidine-2,4(3H,5H)-dione
• BRN 0757630
• DTXSID50943236

• Inchi： InChI=1S/C14H14N2O4/c1-9(17)7-8-11-12(18)15-14(20)16(13(11)19)10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,15,18,20)
• InChI Key： WTMIEMJOWOUDNF-UHFFFAOYSA-N
• SMILES： CC(CCC1C(=O)NC(=O)N(C2C=CC=CC=2)C1=O)=O

Computed Properties

• Exact Mass: 274.09542
• Monoisotopic Mass: 274.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55